Cas no 1284250-10-7 (trans-3-amino-cyclobutanemethanol hydrochloride)

• Product Name: trans-3-amino-cyclobutanemethanol hydrochloride
• CAS No: 1284250-10-7
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD22628707
• CID: 2094006
• PubChem ID: 19794279
• Update Time: 2025-06-23

trans-3-amino-cyclobutanemethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((trans-3-Aminocyclobutyl)methanol hydrochloride
• (trans-3-aminocyclobutyl)methanol hydrochloride
• trans-3-Amino-cyclobutanemethanol hydrochloride
• (3-aminocyclobutyl)methanol hydrochloride
• cis-3-Amino-cyclobutanemethanol hydrochloride
• 3-Amino-cyclobutanemethanol hydrochloride
• (cis-3-Aminocyclobutyl)methanol hydrochloride
• trans-3-Amino-cyclobutanemethanol HCl
• 3-Amino-cyclobutanemethanol HCl
• Cyclobutanemethanol, 3-amino-, hydrochloride, cis-
• NGVZDZFN
• PB19477
• DB-356845
• MFCD22628707
• [(1S,3S)-3-AMINOCYCLOBUTYL]METHANOL HYDROCHLORIDE
• 3-AMINO-CYCLOBUTANEMETHANOL HYDROCHLORIDE[130369-06-1]
• AKOS025290819
• Cyclobutanemethanol, 3-amino-, hydrochloride (1:1), trans-
• 3-Aminocyclobutanemethan-1-ol HCl
• cis-3-Amino-cyclobutanemethanol HCl
• MFCD16660356
• cis-3-Aminocyclobutanemethanol hydrochloride
• SY026882
• DS-4397
• trans-3-Aminocyclobutanemethan-1-ol HCl
• AKOS024438470
• cis-3-Aminocyclobutylmethanol hydrochloride
• DB-360204
• Cyclobutanemethanol, 3-amino-, hydrochloride (1:1)
• (3-aminocyclobutyl)methanol;hydrochloride
• NGVZDZFNCCGDGQ-BPNVWSNHSA-N
• 1284250-10-7
• CS-0053387
• DTXSID50599994
• 130369-06-1
• PB21400
• SY098739
• CS-0045535
• AKOS016009225
• PB18381
• (3-Aminocyclobutyl)methanol--hydrogen chloride (1/1)
• AS-33520
• [(1R,3R)-3-AMINOCYCLOBUTYL]METHANOL HYDROCHLORIDE
• (3-aminocyclobutyl)methanolhydrochloride
• ((1s,3s)-3-aminocyclobutyl)methanol hydrochloride
• CS-0049714
• 142733-65-1
• cis-3-Aminocyclobutanemethan-1-ol HCl
• AS-33681
• MFCD16659926
• SCHEMBL1583642
• DB-335794
• SCHEMBL1583644
• Cis-3-amino-cyclobutane methanol hydrochloride
• 3-Aminocyclobutanemethanol hydrochloride
• EN300-703023
• SCHEMBL19208551
• trans-3-amino-cyclobutanemethanol hydrochloride

• MDL： MFCD22628707
• Inchi： 1S/C5H11NO.ClH/c6-5-1-4(2-5)3-7;/h4-5,7H,1-3,6H2;1H
• InChI Key： NGVZDZFNCCGDGQ-UHFFFAOYSA-N
• SMILES： Cl.OCC1CC(C1)N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on trans-3-amino-cyclobutanemethanol hydrochloride

trans-3-Amino-Cyclobutanemethanol Hydrochloride (CAS No. 1284250-10-7): A Comprehensive Overview

Trans-3-amino-cyclobutanemethanol hydrochloride (CAS No. 1284250-10-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as trans-3-amino-cyclobutanemethanol HCl, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Properties

Trans-3-amino-cyclobutanemethanol hydrochloride is a white crystalline solid with a molecular formula of C₆H₁₂ClNO and a molecular weight of 153.62 g/mol. The compound features a cyclobutane ring with an amino group and a hydroxymethyl group, both of which are crucial for its biological activities. The presence of the hydrochloride salt form enhances its solubility in water, making it suitable for various pharmaceutical applications.

The trans configuration of the compound is particularly important as it influences the compound's conformational stability and reactivity. The trans isomer is generally more stable and less reactive compared to its cis counterpart, which can be advantageous in drug design and development.

Synthesis Methods

The synthesis of trans-3-amino-cyclobutanemethanol hydrochloride has been extensively studied, and several methods have been reported in the literature. One common approach involves the reduction of a cyclobutanone derivative followed by amination. For instance, the cyclobutanone can be reduced using sodium borohydride (NaBH₄) to form cyclobutanemethanol, which is then converted to the corresponding amino derivative through reductive amination using ammonia or an amine source.

An alternative method involves the use of organocatalysis to achieve high enantioselectivity in the synthesis of the trans isomer. This approach utilizes chiral catalysts to control the stereochemistry during the formation of the amino group, ensuring that the desired trans configuration is obtained with high yield and purity.

Biological Activities

Trans-3-amino-cyclobutanemethanol hydrochloride has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression.

In addition to its effects on neurotransmitter systems, trans-3-amino-cyclobutanemethanol hydrochloride has been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis.

Clinical Trials and Research Advancements

The therapeutic potential of trans-3-amino-cyclobutanemethanol hydrochloride has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated at various doses, with no significant adverse effects reported.

A recent phase II clinical trial evaluated the efficacy of trans-3-amino-cyclobutanemethanol hydrochloride in patients with mild to moderate Parkinson's disease. The results showed significant improvements in motor function and quality of life measures compared to placebo-treated patients. These findings have generated considerable interest in further exploring this compound for Parkinson's disease treatment.

In another study, trans-3-amino-cyclobutanemethanol hydrochloride was tested for its anti-inflammatory effects in patients with rheumatoid arthritis. The trial demonstrated that the compound could effectively reduce joint pain and swelling, with improvements observed in both clinical symptoms and biomarker levels.

Future Perspectives

The ongoing research on trans-3-amino-cyclobutanemethanol hydrochloride highlights its potential as a novel therapeutic agent for various neurological and inflammatory disorders. Further studies are needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

In conclusion, trans-3-amino-cyclobutanemethanol hydrochloride (CAS No. 1284250-10-7) represents an exciting molecule with promising therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for drug development, warranting continued investigation and exploration in both academic and industrial settings.